(1S)-1-(thiophen-2-yl)ethan-1-amine hydrochloride

• IUPAC Name: (1S)-1-thiophen-2-ylethanamine;hydrochloride
• InChI: InChI=1S/C6H9NS.ClH/c1-5(7)6-3-2-4-8-6;/h2-5H,7H2,1H3;1H/t5-;/m0./s1
• InChI Key: CMCVTULVSCSWOB-JEDNCBNOSA-N
• Canonical SMILES: CC(C1=CC=CS1)N.Cl
• Isomeric SMILES: C[C@@H](C1=CC=CS1)N.Cl
• Molecular Formula: C6H10ClNS
• Molecular Weight: 163.67 g/mol
• CAS RN: 1305712-32-6

Description

(1S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride (1T-EAP-HCl) is an organic compound that has become increasingly important in the fields of biochemistry and pharmacology due to its wide range of applications. It is a white, crystalline powder that is soluble in water and has a melting point of 139-140°C. In recent years, 1T-EAP-HCl has been used in a variety of scientific research applications, including in vivo and in vitro studies, to investigate its mechanism of action, biological activity, biochemical and physiological effects, and pharmacodynamics.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Mannich Base Derivatives: A novel synthesis of 1-(3-(N,N-dimethylamino)-1-(5-substituted thiophene-2-yl)propylidene semicarbazone Mannich base derivatives was carried out. These derivatives were evaluated for anti-diabetic and anti-inflammatory activities, showcasing potential therapeutic uses (Gopi & Dhanaraju, 2018).

Crystal Structures and Derivatives

• Crystal Structures and Gold Derivative: Research on the crystal structures of N,N′-bis(thiophen-2-ylmethyl)ethane-1,2-diaminium hydrochloride and its [AuCl4]− salt was conducted. These studies provide insights into the molecular structure and potential applications in material science (Silva, Masciocchi, & Cuin, 2014).

Chemical Synthesis and Reactions

• Approach to Aminobenzo[b]thiophenes: A method for the synthesis of 2- and 3-aminobenzo[b]thiophenes was developed, highlighting the versatility of (1S)-1-(thiophen-2-yl)ethan-1-amine hydrochloride in chemical synthesis (Androsov et al., 2010).

Stereochemical Applications

• Stereospecific C–S Coupling Reaction: The compound was used in a copper-catalyzed stereospecific C–S coupling reaction, leading to the synthesis of highly enantiopure benzylic thioethers, thioacetates, and sulfones. This highlights its application in producing stereochemically complex molecules (Jiang, Li, Zhou, & Zeng, 2018).

Material Science Applications

• Polymerization and Material Synthesis

  The compound's derivative was used in electrochemical polymerization studies, which are essential for developing new materials with specific electrical properties (Nguyen & Nguyen, 2015).

• Light-Emitting Photoinitiators

  Derivatives of the compound were developed as photoinitiators for radical and cationic polymerizations under near-UV and visible light. This has implications for advancements in polymer science and technology (Zhang et al., 2015).